Cas no 69-57-8 (Penicillin G sodium salt)

• Product Name: Penicillin G sodium salt
• CAS No: 69-57-8
• MF: C₁₆H₁₇N₂NaO₄S
• MW: 356.371953725815
• MDL: MFCD00069666
• CID: 33896
• PubChem ID: 23668834
• Update Time: 2025-07-02

Penicillin G sodium salt Chemical and Physical Properties

Names and Identifiers

• penicillin
• 3,3-dimethyl-7-oxo-6-(2-phenyl-acetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, monosodium salt
• american penicillin
• nalpen g
• penicillin-g, monosodium salt
• penilaryn
• Picibanil
• benzylpenicillin sodium
• sodium benzylpenicillinate
• sodium benzylpenicillin g
• Benzyl penicillinic acid sodium salt
• sodium penicillin
• penicillin g, sodium salt
• sodium penicillin ii
• veticillin
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid,3,3-dimethyl-7-oxo-6-(2-phenylacetamido)-,monosodiumsalt
• 5alpha,6beta)]-nylacetyl)amino]-[2s-(2alphmonosodiumsalt
• crystapen
• mycofarm
• novocillin
• pen-a-brasive
• Penicillin G Na salt
• Penicillin G,Na
• Benzylpenicillin sodium salt
• Penicillin G Sodium
• Sodium [2S-(2alpha,5alpha,6beta)]-3,3-dimethyl-7-oxo-6-(phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• 3,3-Dimethyl-7-oxo-6-(2-phenyl-acetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-
• 3,3-Dimethyl-7-oxo-6-(2-phenyl-acetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid monosodium salt
• Penicillin G sodium salt
• Pencillin G sodium
• Sodium penicillin G
• Sodium benzylpenicillin
• Kesso-Pen
• Monosodium benzylpenicillin
• Benzylpenicillinic acid sodium salt
• Penicillin G, sodium
• Sugracillin sodium salt
• Penicillin G Sodium, Crystalline
• So
• SW197252-3
• DTXSID6040581
• BENZYLPENICILLIN SODIUM [EP MONOGRAPH]
• BENZYLPENICILLIN SODIUM [MART.]
• Sodium 6-(phenylacetamido)penicillanate
• AC-13436
• C76205
• HMS3715G18
• P1770
• NSC-402815
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]-(2S,5R,6R)-, monosodium salt
• Penicillin G sodium (USP)
• AS-80974
• F0001-2583
• PENICILLIN G SODIUM [VANDF]
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-(2-phenylacetamido)-, monosodium salt
• PENICILLIN G SODIUM [USP MONOGRAPH]
• CHEMBL1126
• OK 431
• CS-T-38837
• UNII-YS5LY7JF4N
• HMS2098G18
• PENICILLINUM [HPUS]
• Monosodium (2S,5R,6R)-3,3-dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- (2S,5R,6R)-, monosodium salt
• Pencillin G sodium salt, Antibiotic for Culture Media Use Only
• BENZYLPENICILLINUM NATRICUM [WHO-IP LATIN]
• Penicillin G Sodium [USAN]
• Penicillin G sodium (TN)
• sodium 2,2-dimethyl-6beta-(phenylacetamido)penam-3alpha-carboxylate
• Penicillin G sodium salt, ~1650 U/mg
• CHEBI:51765
• HY-B1463
• BENZYLPENICILLIN SODIUM [WHO-IP]
• PENICILLIN G SODIUM [ORANGE BOOK]
• BENZYL PENICILLIN POTASSIUM
• D05408
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-((phenylacetyl)amino)- (2S-(2alpha,5alpha,6beta))-, monosodium salt
• NCGC00017015-01
• EN300-25914569
• EINECS 200-710-2
• Penicillin G sodium salt, 96.0-102.0%
• C16H18N2O4S.Na
• Penicillin G sodium [USP]
• natrium-[2S-(2alpha,5alpha,6beta)]-3,3-dimethyl-7-oxo-6-(phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptan-2-carboxylat
• Monosodium (2S,5R,6R)-3,3-dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• Penicillin G sodium salt, cell culture grade
• D0K5OT
• LS-1587
• BENZYLPENICILLIN SODIUM [WHO-DD]
• sodium (2S,5R,6R)-3,3-dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]- (2S,5R,6R)-, sodium salt(1:1)
• FCPVYOBCFFNJFS-LQDWTQKMSA-M
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-((phenylacetyl)amino)-, (2S-(2alpha,5alpha,6beta))-, monosodium salt
• C16-H18-N2-O4-S.Na
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- [2S-(2.alpha.,5.alpha.,6.beta.)]-, monosodium salt
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-((phenylacetyl)amino)-(2S,5R,6R)-, monosodium salt
• AKOS015961217
• NSC 402815
• YS5LY7JF4N
• Benzylpenicillin sodium, European Pharmacopoeia (EP) Reference Standard
• Sodium (2S-(2alpha,5alpha,6beta))-3,3-dimethyl-7-oxo-6-(phenylacetamido)-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• Benzyl penicillin sodium
• HMS1571G18
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- [2S-(2alpha,5alpha,6beta)]-, monosodium salt
• Q27122736
• Penicillin G sodium salt, powder, BioReagent, suitable for cell culture
• PENICILLIN G, SODIUM SALT (ALSO SEE: 1538-09-6 BENZATHINE PEN. G)
• CCG-221078
• Sodium benzylpenicyllinate
• P-1200
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-((2-phenylacetyl)amino)- (2S,5R,6R)-, sodium salt (1:1)
• E706
• MFCD00069666
• Ethacillin
• SCHEMBL34218
• BENZYLPENICILLIN SODIUM [EP IMPURITY]
• Penicillinum
• Monocillin
• PENICILLIN G SODIUM [USP-RS]
• CS-7971
• Benzylpenicillinum natricum
• TETRABROMOBISPHENOLADIGLYCIDYLETHER
• Penicillin sodium
• 69-57-8
• Sodium benzylpenicillinoate
• PENICILLIN G SODIUM SALT [MI]
• CAS-69-57-8
• 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 3,3-DIMETHYL-7-OXO-6-((PHENYLACETYL)AMINO)-, (2S-(2.ALPHA.,5.ALPHA.,6.BETA.))-, MONOSODIUM SALT
• SODIUM (2S-(2.ALPHA.,5.ALPHA.,6.BETA.))-3,3-DIMETHYL-7-OXO-6-(PHENYLACETAMIDO)-4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLATE
• C16H17N2O4S.Na
• s4160
• Penicillin G sodium, United States Pharmacopeia (USP) Reference Standard
• 69-57-8 (sodium)
• DTXCID4020581
• NSC402815
• PENICILLIN G SODIUM (USP-RS)
• PENICILLIN-G, SODIUM
• 2-CARBOXYLIC ACID, MONOSODIUM SALT
• BENZYLPENICILLIN SODIUM (EP IMPURITY)
• BENZYLPENICILLIN SODIUM (MART.)
• 61-33-6 (FREE ACID)
• 3,3-DIMETHYL-7-OXO-6-(2-PHENYL=ACETAMIDO)-4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-
• 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 3,3-DIMETHYL-7-OXO-6-((PHENYLACETYL)AMINO)-(2S-(2ALPHA,5ALPHA,6.BETA)).-, MONOSODIUM SALT
• PENICILLIN G SODIUM (USP MONOGRAPH)
• Sodium (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0] heptane-2-carboxylate
• BENZYLPENICILLIN SODIUM (EP MONOGRAPH)
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic Acid, 3,3-dimethyl-7-oxo-6-((phenylacetyl)amino)-,(2S-(2alpha,5alpha,6beta))-, Monosodium Salt
• sodium;(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• SODIUM BENZYL PENICILLIN
• Penicillin G
• 1ST5637Na
• Benzylpenicillin sodium; Sodium (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• AP36505
• MSK5637Na
• Penicillin G sodium salt (Standard)
• 200-710-2
• HY-B1463R

• MDL： MFCD00069666
• Inchi： 1S/C16H18N2O4S.Na/c1-16(2)12(15(21)22)18-13(20)11(14(18)23-16)17-10(19)8-9-6-4-3-5-7-9;/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22);/q;+1/p-1/t11-,12+,14-;/m1./s1
• InChI Key： FCPVYOBCFFNJFS-LQDWTQKMSA-M
• SMILES： S1C(C)(C)[C@H](C(=O)[O-])N2C([C@H]([C@@H]12)NC(CC1C=CC=CC=1)=O)=O.[Na+]

Computed Properties

• Exact Mass: 356.08100
• Monoisotopic Mass: 356.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 115

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.41
• Melting Point: 227°C(lit.)
• Boiling Point: 663.3°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 300 ° (C=2, H2O)
• PH: 5.5-7.5 (3% in H2O)
• Solubility: H2O: 100 mg/mL Solutions should be filter sterilized and stored at 2-8°C for 1 week or at -20°C for extended periods. Solutions are stable at 37°C for 3 days.
• Water Partition Coefficient: 5-10 g/100 mL at 25 ºC
• Stability/Shelf Life: Stability Stable, but incompatible with a wide variety of materials, including acids, oxidizing agents, heavy metals, alcohols, glycerol, thiomersal, many surface-active agents, alkalies, peroxides, reducing agents, lanolin, glycol, sugars, amines, iodine, iodides, thiols. Hygroscopic.
• PSA: 114.84000
• LogP: -0.14510
• Merck: 7094
• Specific Rotation: D24.8 +301° (c = 2.0 in water)
• Solubility: It is very soluble in water, soluble in ethanol, insoluble in fatty oil, liquid paraffin.
• Vapor Pressure: No data available

Penicillin G sodium salt Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H317,H334
• Warning Statement： P261,P280,P342+P311
• WGK Germany：2
• Hazard Category Code： R42/43
• Safety Instruction： S22-S36/37-S45
• FLUKA BRAND F CODES：10-23
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：XH9800000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years *The compound is unstable in solutions, freshly prepared is recommended.
• Risk Phrases：R42/43
• Safety Term：S22;S36/37;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
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